Cas no 4015-16-1 (1,3,5-tripropyl-1,3,5-triazine-2,4,6(1H,3H,5H)-trione)

1,3,5-tripropyl-1,3,5-triazine-2,4,6(1H,3H,5H)-trione structure
4015-16-1 structure
Product Name:1,3,5-tripropyl-1,3,5-triazine-2,4,6(1H,3H,5H)-trione
CAS No:4015-16-1
MF:C12H21N3O3
MW:255.31344294548
CID:925374
PubChem ID:77630
Update Time:2025-04-19

1,3,5-tripropyl-1,3,5-triazine-2,4,6(1H,3H,5H)-trione Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-tripropyl-1,3,5-triazine-2,4,6(1H,3H,5H)-trione
    • 1,3,5-tripropyl-1,3,5-triazinane-2,4,6-trione
    • TPIC
    • DTXSID60193164
    • 4015-16-1
    • NS00048587
    • EINECS 223-668-7
    • SCHEMBL331903
    • OFHWSHGIZXHMJP-UHFFFAOYSA-N
    • Inchi: 1S/C12H21N3O3/c1-4-7-13-10(16)14(8-5-2)12(18)15(9-6-3)11(13)17/h4-9H2,1-3H3
    • InChI Key: OFHWSHGIZXHMJP-UHFFFAOYSA-N
    • SMILES: O=C1N(C(N(C(N1CCC)=O)CCC)=O)CCC

Computed Properties

  • Exact Mass: 255.15843
  • Monoisotopic Mass: 255.158
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 60.9A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.1

Experimental Properties

  • Density: 1.103
  • Boiling Point: 361.5°C at 760 mmHg
  • Flash Point: 147.4°C
  • Refractive Index: 1.489
  • PSA: 60.93
Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.